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Compound of Interest

Compound Name: Ethyl methacrylate

Cat. No.: B166134 Get Quote

Ethyl methacrylate (EMA) is a reactive monomer widely used in the synthesis of polymers and

resins. Due to its hazardous properties, including high flammability and the potential to cause

irritation and allergic reactions, strict adherence to safety protocols is paramount for all

researchers, scientists, and drug development professionals. This guide provides essential,

step-by-step information for the safe handling, storage, and disposal of ethyl methacrylate in

a laboratory setting.

Key Hazards of Ethyl Methacrylate
Ethyl methacrylate is classified with multiple hazards. It is a highly flammable liquid and vapor.

[1][2] It causes skin and serious eye irritation, and may lead to an allergic skin reaction upon

contact.[1][2] Inhalation may also cause respiratory irritation.[1][2] Vapors are heavier than air

and can travel to an ignition source, and explosive mixtures with air can be easily formed.[1][3]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative safety and exposure data

for ethyl methacrylate.
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Parameter Value Reference

Occupational Exposure Limit

(OEL)
25 - 100 ppm (8-hour TWA) [4]

Flash Point 19°C (66°F) [1]

Vapor Density 3.94 (Air = 1.0) [5]

Lower Explosive Limit (LEL) 1.8% [1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is critical to minimize exposure. The selection

of appropriate PPE should be based on the specific tasks being performed.

Eye and Face Protection: Always wear chemical splash goggles that conform to OSHA

regulations or European Standard EN166.[3][6] If there is a significant splash hazard, use a

face shield in addition to goggles.

Skin and Body Protection: Wear protective gloves and a lab coat.[3][7] For tasks with a

higher risk of exposure, a chemical-resistant apron or suit may be necessary.[3] Safety

showers and eyewash stations must be readily accessible in the immediate work area.[6][7]

Hand Protection: Ethyl methacrylate can penetrate many glove materials. Nitrile gloves are

recommended, but they may offer only short-term protection.[8][9] It is crucial to change

gloves frequently; for some acrylates, permeation can occur in minutes.[8][10][11] If direct

contact is unavoidable or prolonged, consider double-gloving.[10][11] Always inspect gloves

for any signs of degradation or punctures before use.[12][13]

Respiratory Protection: All work with ethyl methacrylate should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to keep airborne

concentrations below exposure limits.[3][7] If engineering controls are insufficient, a NIOSH-

approved respirator with an organic vapor cartridge is required.[3][6]

Operational and Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.mpausa.org/exposure-to-methacrylates-tech/
https://gjchemical.com/siteimages/ProductImages/160200.pdf
https://www.osha.gov/chemicaldata/848
https://gjchemical.com/siteimages/ProductImages/160200.pdf
https://www.chemicalbook.com/msds/ethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AC215830010&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-methacrylate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0897.pdf
https://www.chemicalbook.com/msds/ethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AC215830010&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0897.pdf
https://www.benchchem.com/product/b166134?utm_src=pdf-body
https://www.skinsafeproducts.com/ingredients/ethyl-methacrylate
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.skinsafeproducts.com/ingredients/ethyl-methacrylate
https://pubmed.ncbi.nlm.nih.gov/12974690/
https://www.researchgate.net/publication/10566503_Permeability_of_different_types_of_medical_protective_gloves_to_acrylic_monomers
https://pubmed.ncbi.nlm.nih.gov/12974690/
https://www.researchgate.net/publication/10566503_Permeability_of_different_types_of_medical_protective_gloves_to_acrylic_monomers
https://www.petrochemistry.eu/wp-content/uploads/2018/01/GLOVES_BROCHURE-METHACRYLATES_LOW-2014.pdf
https://indofinechemical.com/product-data/attachments/safety_data_sheets/09-1986.pdf
https://www.benchchem.com/product/b166134?utm_src=pdf-body
https://www.chemicalbook.com/msds/ethyl-methacrylate.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0897.pdf
https://www.chemicalbook.com/msds/ethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AC215830010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Following a structured operational plan minimizes risks during handling and ensures proper

disposal.

Step 1: Preparation and Handling
Area Preparation: Ensure the work area is clean and free of incompatible materials, such as

strong oxidizing agents, acids, and bases.[7]

Eliminate Ignition Sources: Prohibit all open flames, sparks, and smoking in the handling

area.[3][14] Use explosion-proof electrical equipment and non-sparking tools.[3][6]

Grounding: For transfers involving 5 gallons or more, containers must be grounded and

bonded to prevent static discharge.[3][7]

Handling: Keep the container tightly closed when not in use.[3] Avoid breathing vapors and

prevent contact with skin and eyes.[2]

Step 2: Emergency Procedures
Spill Response:

Evacuate all non-essential personnel from the spill area.[7]

Remove all sources of ignition immediately.[3][7]

Wearing full PPE, cover the spill with an inert absorbent material like sand, dry lime, or

soda ash.[7]

Use non-sparking tools to collect the absorbed material into a sealable, labeled container

for hazardous waste disposal.[6]

Ventilate the area and wash it thoroughly after cleanup is complete.[7]

First Aid:

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin

with soap and large amounts of water.[1][2]
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Eye Contact: Flush eyes immediately with water for at least 15 minutes, holding the

eyelids open.[1][2] Remove contact lenses if present and easy to do.[2] Seek immediate

medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.[1][2]

Ingestion: Do not induce vomiting. Contact a physician or poison control center

immediately.[1]

Step 3: Waste Disposal
Containerization: Collect all ethyl methacrylate waste, including contaminated absorbent

materials and disposable PPE, in a designated, properly labeled hazardous waste container.

[7][14]

Storage: Store waste containers in a cool, well-ventilated area away from ignition sources

and incompatible materials.

Disposal: Ethyl methacrylate and its containers must be disposed of as hazardous waste in

accordance with all local, state, and federal regulations.[2][7] Do not discharge into sewers

or waterways.[3]

Procedural Workflow for Handling Ethyl
Methacrylate
The following diagram outlines the logical steps and critical safety checks for handling ethyl
methacrylate in a laboratory setting.
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Step 1: Preparation

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Correct PPE

Step 2: Handling

Dispense EMA using
non-sparking tools.

Keep container closed.

Spill or Exposure?

Step 3: Post-Handling

Decontaminate work area.
Remove PPE correctly.

Step 4: Disposal

Collect waste in labeled,
sealed hazardous waste container.

No

Execute Emergency Protocol
(Evacuate, First Aid, Spill Cleanup)

Yes

Click to download full resolution via product page

Caption: Workflow for safe handling of Ethyl Methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b166134?utm_src=pdf-custom-synthesis
https://gjchemical.com/siteimages/ProductImages/160200.pdf
https://ark-chem.co.jp/download/4923/ETHYL%20METHACRYLATE-SDS%202024.10%20.pdf
https://www.chemicalbook.com/msds/ethyl-methacrylate.pdf
https://www.mpausa.org/exposure-to-methacrylates-tech/
https://www.mpausa.org/exposure-to-methacrylates-tech/
https://www.osha.gov/chemicaldata/848
https://www.fishersci.com/store/msds?partNumber=AC215830010&countryCode=US&language=en
https://nj.gov/health/eoh/rtkweb/documents/fs/0897.pdf
https://www.skinsafeproducts.com/ingredients/ethyl-methacrylate
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://pubmed.ncbi.nlm.nih.gov/12974690/
https://pubmed.ncbi.nlm.nih.gov/12974690/
https://www.researchgate.net/publication/10566503_Permeability_of_different_types_of_medical_protective_gloves_to_acrylic_monomers
https://www.petrochemistry.eu/wp-content/uploads/2018/01/GLOVES_BROCHURE-METHACRYLATES_LOW-2014.pdf
https://indofinechemical.com/product-data/attachments/safety_data_sheets/09-1986.pdf
https://www.chemos.de/import/data/msds/GB_en/97-63-2-A0025917-GB-en.pdf
https://www.benchchem.com/product/b166134#personal-protective-equipment-for-handling-ethyl-methacrylate
https://www.benchchem.com/product/b166134#personal-protective-equipment-for-handling-ethyl-methacrylate
https://www.benchchem.com/product/b166134#personal-protective-equipment-for-handling-ethyl-methacrylate
https://www.benchchem.com/product/b166134#personal-protective-equipment-for-handling-ethyl-methacrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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